Cas no 2228325-18-4 (5-bromo-2-tert-butyl-2H-1,2,3,4-tetrazole)

• Product Name: 5-bromo-2-tert-butyl-2H-1,2,3,4-tetrazole
• CAS No: 2228325-18-4
• MF: C₅H₉BrN₄
• MW: 205.055759191513
• CID: 5974431
• PubChem ID: 69031007
• Update Time: 2025-06-14

5-bromo-2-tert-butyl-2H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 5-bromo-2-(1,1-dimethylethyl)-
• 5-bromo-2-tert-butyl-2H-1,2,3,4-tetrazole
• 2228325-18-4
• CS-0202200
• EN300-1933997
• SCHEMBL4406035
• 5-Bromo-2-(tert-butyl)-2H-tetrazole

• Inchi： 1S/C5H9BrN4/c1-5(2,3)10-8-4(6)7-9-10/h1-3H3
• InChI Key： INALWFYCHBEJJK-UHFFFAOYSA-N
• SMILES： N1=C(Br)N=NN1C(C)(C)C

Computed Properties

• Exact Mass: 204.00106g/mol
• Monoisotopic Mass: 204.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 264.9±23.0 °C(Predicted)
• pka: 0.55±0.10(Predicted)

Additional information on 5-bromo-2-tert-butyl-2H-1,2,3,4-tetrazole

Comprehensive Overview of 5-Bromo-2-tert-butyl-2H-1,2,3,4-tetrazole (CAS No. 2228325-18-4)

The compound 5-bromo-2-tert-butyl-2H-1,2,3,4-tetrazole (CAS No. 2228325-18-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique tetrazole ring structure and bromine substitution, this compound serves as a versatile building block for synthesizing bioactive molecules, agrochemicals, and advanced materials. Its molecular formula, C₅H₉BrN₄, highlights its compact yet highly functionalized nature, making it a valuable intermediate in modern synthetic chemistry.

Recent trends in drug discovery and green chemistry have amplified interest in 5-bromo-2-tert-butyl-2H-1,2,3,4-tetrazole. Researchers are particularly drawn to its potential as a click chemistry reagent, enabling efficient coupling reactions under mild conditions. The tert-butyl group enhances steric stability, while the bromo substituent offers a reactive site for further functionalization. These properties align with the growing demand for sustainable synthetic methodologies, as highlighted by frequent searches for "eco-friendly heterocyclic synthesis" and "high-yield bromination techniques" in scientific databases.

From a structural perspective, the 1,2,3,4-tetrazole core exhibits remarkable metabolic stability and hydrogen-bonding capacity, traits highly sought after in medicinal chemistry. Computational studies reveal that derivatives of this compound show promising docking scores against various enzymatic targets, explaining the surge in queries like "tetrazole-based kinase inhibitors" and "bioisosteric replacements for carboxylic acids." The compound's CAS No. 2228325-18-4 frequently appears in patent literature for anticancer and antiviral applications, though specific mechanisms remain under investigation.

Industrial applications of 5-bromo-2-tert-butyl-2H-1,2,3,4-tetrazole extend beyond pharmaceuticals. Its thermal stability and nitrogen-rich composition make it a candidate for energetic materials research, particularly in non-detonative applications such as gas generators. This aligns with rising searches for "nitrogen-containing flame retardants" and "low-sensitivity propellants." However, manufacturers emphasize its role as a ligand precursor in catalytic systems, where its electron-donating properties optimize transition-metal complexes for cross-coupling reactions.

Analytical characterization of CAS No. 2228325-18-4 typically involves NMR spectroscopy (notably ¹H and ¹³C), mass spectrometry, and X-ray crystallography. The bromine atom produces distinctive splitting patterns in NMR spectra, while the tert-butyl moiety generates characteristic singlet peaks at ~1.5 ppm. These features facilitate quality control in production batches, addressing common queries about "purity assessment of brominated tetrazoles." Recent advancements in flow chemistry have improved the scalability of its synthesis, reducing byproducts compared to traditional batch methods.

Environmental and safety profiles of 5-bromo-2-tert-butyl-2H-1,2,3,4-tetrazole adhere to REACH compliance standards. While not classified as hazardous under current regulations, proper handling protocols are recommended due to its potential irritant properties. This cautious approach resonates with industry searches for "benign by design" compounds and "sustainable nitrogen heterocycles." The compound's stability under ambient conditions contributes to its growing adoption in high-throughput screening libraries, where it serves as a privileged scaffold for fragment-based drug design.

Future research directions for CAS No. 2228325-18-4 may explore its photophysical properties, given emerging interest in tetrazole-based fluorophores for bioimaging. Preliminary studies suggest tunable emission wavelengths when conjugated with π-extended systems. Additionally, its potential in metal-organic frameworks (MOFs) as a nitrogen-rich linker warrants investigation, particularly for gas storage applications. These prospects align with trending searches for "multifunctional heterocyclic building blocks" and "smart materials design," positioning this compound at the intersection of multiple cutting-edge research fields.